Cas no 1694286-57-1 (Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate
• CAS No: 1694286-57-1
• MF: C₁₅H₁₇F₄NO₃
• MW: 335.293998479843
• MDL: MFCD30802667
• CID: 4612879
• PubChem ID: 107287515
• Update Time: 2025-06-29

Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate
• SB22313
• t-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate
• P19723
• CS-0056981
• MFCD30802667
• 1694286-57-1
• tert-Butyl3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate
• BS-43190
• 1-Boc-3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine
• SY322324
• Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate

• MDL： MFCD30802667
• Inchi： 1S/C15H17F4NO3/c1-13(2,3)23-12(21)20-7-14(22,8-20)9-4-5-11(16)10(6-9)15(17,18)19/h4-6,22H,7-8H2,1-3H3
• InChI Key： RVMPYTPXCLOKQD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 335.11445605 g/mol
• Monoisotopic Mass: 335.11445605 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8
• Molecular Weight: 335.29

Additional information on Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate

Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate

The compound Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate (CAS No: 1694286-57-1) is a highly specialized chemical entity with significant potential in various pharmaceutical and biochemical applications. This compound belongs to the class of azetidines, which are four-membered ring structures that have gained attention due to their unique chemical properties and biological activities.

The structure of this compound is characterized by a tert-butyl ester group attached to an azetidine ring, which itself is substituted with a hydroxyl group and a fluorinated aromatic ring. The presence of the tert-butyl ester group enhances the compound's stability and solubility, making it suitable for various synthetic applications. The fluorinated aromatic ring, specifically the 4-fluoro-3-trifluoromethyl phenyl group, introduces electronic effects that can modulate the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of inhibitors for key enzymes and receptors involved in disease pathways. For instance, research has shown that azetidines can act as potent inhibitors of histone deacetylases (HDACs), which are implicated in cancer progression and other diseases. The hydroxyazetidine moiety in this compound is particularly interesting due to its ability to form hydrogen bonds, a property that can enhance its binding affinity to target proteins.

The synthesis of Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate involves a multi-step process that typically includes the formation of the azetidine ring followed by substitution reactions to introduce the desired substituents. The use of fluorinated aromatic rings in such compounds is a testament to the growing trend in medicinal chemistry towards incorporating halogenated groups to optimize pharmacokinetic properties.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for anti-inflammatory and anti-cancer therapies. Its ability to modulate key signaling pathways makes it a valuable tool for researchers exploring novel therapeutic strategies. Additionally, the tert-butyl ester group provides versatility in terms of functionalization, allowing for further modifications to tailor its properties for specific applications.

From an environmental standpoint, understanding the degradation pathways and ecological impact of such compounds is crucial. Studies have indicated that azetidine derivatives can undergo hydrolytic cleavage under certain conditions, which is an important consideration for their safe handling and disposal.

In conclusion, Tert-Butyl 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-hydroxyazetidine-1-carboxylate represents a cutting-edge chemical entity with diverse applications across pharmaceutical research and development. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.